![molecular formula C10H18Cl2N2 B3143677 {2-[(Dimethylamino)methyl]phenyl}methanamine dihydrochloride CAS No. 53369-78-1](/img/structure/B3143677.png)
{2-[(Dimethylamino)methyl]phenyl}methanamine dihydrochloride
Overview
Description
“{2-[(Dimethylamino)methyl]phenyl}methanamine dihydrochloride” is a chemical compound with the CAS Number: 53369-78-1 . It has a molecular weight of 237.17 . The IUPAC name for this compound is N-[2-(aminomethyl)benzyl]-N,N-dimethylamine dihydrochloride . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “{2-[(Dimethylamino)methyl]phenyl}methanamine dihydrochloride” is 1S/C10H16N2.2ClH/c1-12(2)8-10-6-4-3-5-9(10)7-11;;/h3-6H,7-8,11H2,1-2H3;2*1H . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“{2-[(Dimethylamino)methyl]phenyl}methanamine dihydrochloride” is a powder that is stored at room temperature . It has a molecular weight of 237.17 .Scientific Research Applications
Synthesis of Functional Polymers
This compound can be used in the synthesis of functional polymers with thermo-pH responsivity . For example, it has been used to prepare new functional monomers based on vanillin, a renewable material . These polymers can respond to changes in temperature and pH, making them useful in various applications, including drug delivery and environmental sensing .
Preparation of Thermo-pH Responsive Materials
The compound can be used to prepare materials that respond to changes in both temperature and pH . These materials can be used in various applications, such as the controlled release of drugs and the design of smart materials .
Investigation of Hydrophilic/Hydrophobic Interactions
The compound can be used to study hydrophilic/hydrophobic interactions, which are crucial in many biological processes . Understanding these interactions can help in the design of new drugs and the development of materials with specific properties .
Development of Antimicrobial Agents
Related compounds, such as Poly [2- (dimethylamino)ethyl methacrylate] (PDMAEMA), have been shown to inhibit the growth of both harmful Gram-negative and Gram-positive bacteria . It’s possible that “{2-[(Dimethylamino)methyl]phenyl}methanamine dihydrochloride” could have similar antimicrobial properties, but further research is needed to confirm this.
Material Science Research
Scientists with expertise in areas such as Life Science, Material Science, Chemical Synthesis, Chromatography, Analytical and many others have used this compound in their research . The specific applications are not detailed, but it indicates a broad range of potential uses in these fields .
Chemical Synthesis Research
This compound could be used in various chemical synthesis research applications . Its unique structure and properties could make it a valuable tool in the development of new synthetic methods and the production of complex molecules .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause harm if swallowed, inhaled, or if it comes into contact with skin . The compound may also cause eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
[2-[(dimethylamino)methyl]phenyl]methanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2.2ClH/c1-12(2)8-10-6-4-3-5-9(10)7-11;;/h3-6H,7-8,11H2,1-2H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOYNDTIHFPDCAB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=CC=CC=C1CN.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{2-[(Dimethylamino)methyl]phenyl}methanamine dihydrochloride | |
CAS RN |
53369-78-1 |
Source
|
| Record name | 1-(2-(aminomethyl)phenyl)-N,N-dimethylmethanamine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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